Cas no 94959-58-7 (Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester)

• Product Name: Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester
• CAS No: 94959-58-7
• MF: C₁₇H₂₄O₄
• MW: 292.370065689087
• MDL: MFCD32012284
• CID: 1985119
• PubChem ID: 11818654
• Update Time: 2025-08-04

Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester
• Diethyl 2-(4-(tert-butyl)phenyl)malonate
• SCHEMBL5613361
• 94959-58-7
• AKOS011840055
• HS-4396
• 1,3-Diethyl 2-(4-tert-butylphenyl)propanedioate

• MDL： MFCD32012284
• Inchi： 1S/C17H24O4/c1-6-20-15(18)14(16(19)21-7-2)12-8-10-13(11-9-12)17(3,4)5/h8-11,14H,6-7H2,1-5H3
• InChI Key： SQXXXZQJWVZBEN-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C1C=CC(=CC=1)C(C)(C)C)=O

Computed Properties

• Exact Mass: 292.16745924Da
• Monoisotopic Mass: 292.16745924Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester

Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester (CAS No. 94959-58-7): A Comprehensive Overview

Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester, identified by its CAS number 94959-58-7, is a specialized organic compound with significant applications in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in various biochemical and medicinal contexts.

The molecular structure of Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester consists of a phenyl ring substituted with a tert-butyl group at the para position and an esterified propanedioic acid moiety. This distinctive configuration imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and a candidate for further exploration in drug development.

In recent years, the pharmaceutical industry has shown increasing interest in compounds that exhibit modulatory effects on biological pathways. The presence of the aromatic phenyl ring and the acidic propanedioic acid moiety suggests that this compound may interact with various biological targets, making it a promising candidate for further investigation.

One of the most intriguing aspects of Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester is its potential role in the synthesis of novel therapeutic agents. Researchers have been exploring its utility in creating derivatives that could target specific diseases or conditions. For instance, studies have indicated that structurally similar compounds may possess anti-inflammatory or antioxidant properties, which are highly relevant in contemporary medicine.

The synthesis of Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester involves multi-step organic reactions that require precise control over reaction conditions. The tert-butyl-substituted phenyl ring is a key feature that influences both the reactivity and stability of the compound. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels.

From a biochemical perspective, the ester group in Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester can be hydrolyzed to release the corresponding carboxylic acid. This transformation opens up possibilities for further functionalization and integration into more complex molecular architectures. Such modifications are crucial for developing compounds with enhanced pharmacological activity.

The pharmacokinetic properties of this compound are also of great interest. Studies have begun to investigate how the structural features influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is essential for optimizing drug candidates and ensuring their efficacy and safety in clinical settings.

In addition to its pharmaceutical applications, Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester has potential uses in materials science and industrial chemistry. Its unique reactivity makes it a valuable building block for synthesizing polymers and specialty chemicals. Researchers are exploring its role in creating novel materials with tailored properties for various industrial applications.

The latest research findings suggest that derivatives of this compound may have applications in targeted therapy and personalized medicine. By modifying specific structural elements, scientists aim to develop drugs that can selectively interact with disease-causing pathways while minimizing side effects. This approach aligns with the broader trend toward precision healthcare solutions.

The analytical characterization of Propanedioic acid, [4-(1,1-dimethylethyl)phenyl]-, diethyl ester has been extensively studied using modern spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed insights into the molecular structure and purity of the compound. High-resolution NMR spectroscopy has been particularly useful in confirming the configuration of the tert-butyl-substituted phenyl ring.

The compound's stability under various conditions has also been a focus of research. Studies have examined its behavior under different temperatures and storage conditions to ensure long-term viability for both laboratory and industrial use. Stability data are critical for formulating reliable protocols for handling and storing this compound.

In conclusion，Propanedioic acid, [4-(1，1-dimethylethyl)phenyl]-，diethyl ester, CAS No.94959-58-7, represents a fascinating subject of study with broad implications in pharmaceuticals、materials science，and industrial chemistry。Its unique structural features、reactivity，and potential biological activities make it a valuable candidate for further exploration。As research continues to uncover new applications，this compound is poised to play an important role in advancing scientific knowledge and technological innovation。